2-(1H-1,2,3-benzotriazol-1-yl)-N'-(4-tert-butylbenzylidene)acetohydrazide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(4-tert-butylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H21N5O/c1-19(2,3)15-10-8-14(9-11-15)12-20-22-18(25)13-24-17-7-5-4-6-16(17)21-23-24/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key: NYNUSOJZBNDDPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-yl)-N'-(4-tert-butylbenzylidene)acetohydrazide, commonly known as BTA, is a widely used chemical compound in scientific research. It is a versatile compound that has been used in various fields of study, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of BTA varies depending on its application. In biochemistry, BTA acts as a chelating agent for metal ions, forming stable complexes that can be detected using fluorescence spectroscopy. In pharmacology, BTA inhibits the activity of protein kinases and proteases, which are essential enzymes involved in various cellular processes.
Biochemical and Physiological Effects:
BTA has been shown to have various biochemical and physiological effects. In biochemistry, BTA has been shown to selectively bind to metal ions, which can be used for the detection of metal ions in biological samples. In pharmacology, BTA has been shown to inhibit the activity of protein kinases and proteases, which can lead to the inhibition of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of BTA is its versatility. It can be used in various fields of study, including biochemistry, pharmacology, and materials science. Additionally, BTA is relatively easy to synthesize and has a high stability. However, one of the limitations of BTA is its toxicity. It has been shown to be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the use of BTA in scientific research. In biochemistry, BTA can be used for the detection of metal ions in biological samples. In pharmacology, BTA can be further studied as an anticancer agent and as a potential treatment for other diseases. In materials science, BTA can be used as a stabilizer for plastics and as a photostabilizer for dyes and pigments.
Conclusion:
In conclusion, BTA is a versatile compound that has been extensively used in scientific research. Its unique properties make it a valuable tool in various fields of study. However, its toxicity can limit its use in certain experiments. Further research is needed to fully explore the potential of BTA in scientific research.

Synthesis Methods

The synthesis of BTA involves the condensation of 4-tert-butylbenzaldehyde and 2-(1H-1,2,3-benzotriazol-1-yl)acetohydrazide in the presence of acetic acid. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol.

Scientific Research Applications

BTA has been extensively used in scientific research due to its unique properties. It has been used as a corrosion inhibitor for metals, a stabilizer for plastics, and a photostabilizer for dyes and pigments. In biochemistry, BTA has been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes. In pharmacology, BTA has been used as an anticancer agent, a protein kinase inhibitor, and a protease inhibitor.